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Introduction

The study of sediment provenance, the determination of the origin of sediments, is fundamental

to understanding Earth's surface processes, paleogeography, and the evolution of mountain

belts and sedimentary basins. Neodymium (Nd) isotopes, particularly the radiogenic isotope

Neodymium-143 (¹⁴³Nd), serve as a powerful and robust tracer for elucidating the provenance

of sedimentary rocks. The ¹⁴³Nd isotope is produced by the alpha decay of Samarium-147

(¹⁴⁷Sm) with a very long half-life of approximately 106 billion years.[1] This long half-life makes

the Sm-Nd isotope system particularly useful for dating ancient geological materials and tracing

the origin of sediments derived from the erosion of continental crust.[2][3]

The principle behind using Nd isotopes in provenance studies lies in the distinct isotopic

signatures of different crustal terranes. Older continental crust, having had more time for ¹⁴⁷Sm

to decay to ¹⁴³Nd, generally exhibits less radiogenic Nd isotope ratios (lower ¹⁴³Nd/¹⁴⁴Nd

values). In contrast, younger crustal material, such as that derived from recent volcanic activity,

has a more radiogenic signature (higher ¹⁴³Nd/¹⁴⁴Nd values).[4] These isotopic fingerprints are

largely preserved during weathering, erosion, transport, and deposition, making ¹⁴³Nd an

effective tracer of sediment origin.[1][5]
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This application note provides a comprehensive overview of the use of ¹⁴³Nd in sedimentary

provenance studies, including detailed experimental protocols, data presentation guidelines,

and a conceptual framework for data interpretation.

Principle of the Method
The Sm-Nd isotopic system is based on the following decay equation:

¹⁴⁷Sm → ¹⁴³Nd + α

The abundance of ¹⁴³Nd in a rock or sediment is a function of its initial ¹⁴³Nd content and the

amount of ¹⁴⁷Sm that has decayed over time. The isotopic composition of Neodymium is

typically expressed as the ratio of ¹⁴³Nd to a stable, non-radiogenic isotope, ¹⁴⁴Nd. This ratio is

often reported in epsilon notation (εNd), which compares the measured ¹⁴³Nd/¹⁴⁴Nd ratio of a

sample to that of a chondritic uniform reservoir (CHUR), representing the primitive mantle.[6][7]

εNd(t) = [ (¹⁴³Nd/¹⁴⁴Nd)sample(t) / (¹⁴³Nd/¹⁴⁴Nd)CHUR(t) - 1 ] * 10,000

where (t) is the time of interest. A positive εNd value indicates a source that is more radiogenic

than the primitive mantle (e.g., young volcanic rocks), while a negative εNd value suggests a

source that is less radiogenic (e.g., old continental crust).

Data Presentation
Quantitative data from sedimentary provenance studies using Nd isotopes are crucial for

comparative analysis. The following tables summarize representative εNd(0) and ¹⁴³Nd/¹⁴⁴Nd

values for sediments from various major river systems and potential source rocks, illustrating

the range of isotopic compositions encountered in different geological settings.

Table 1: Neodymium Isotope Compositions of Sediments from Major River Systems
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River
System

Sample
Location

¹⁴³Nd/¹⁴⁴Nd εNd(0)
Potential
Source
Rocks

Reference

Amazon

River

Solimões

River

Suspended

Sediment
- -8.9 to -9.9

Andean

volcanic arc
[6]

Madeira

River

Suspended

Sediment
- -10.8 to -12.1

Paleozoic

sedimentary

rocks (Andes)

[6]

Amazon

Delta

Modern

Sediments
- -10.5 to -10.7

Mixture of

Andean and

cratonic

sources

[6]

Indus River

Indus Fan
Pleistocene

Sediment
- -11 to -15

Karakoram,

arc

batholiths,

High

Himalaya

[8]

Modern Indus

River

Lower

Reaches
-

Radiogenic

grains

common

Nanga

Parbat,

Lesser

Himalaya

[8]

South China

Sea

Core MD05-

2901

Detritus

Fractions
- Variable

Mekong,

Red, and

Pearl Rivers;

SW Taiwan

rivers

[9]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.researchgate.net/publication/223089266_Seasonal_and_provenance_controls_on_Nd-Sr_isotopic_compositions_of_Amazon_Rivers_suspended_sediments_and_implications_for_Nd_and_Sr_fluxes_exported_to_the_Atlantic_Ocean
https://www.researchgate.net/publication/223089266_Seasonal_and_provenance_controls_on_Nd-Sr_isotopic_compositions_of_Amazon_Rivers_suspended_sediments_and_implications_for_Nd_and_Sr_fluxes_exported_to_the_Atlantic_Ocean
https://www.researchgate.net/publication/223089266_Seasonal_and_provenance_controls_on_Nd-Sr_isotopic_compositions_of_Amazon_Rivers_suspended_sediments_and_implications_for_Nd_and_Sr_fluxes_exported_to_the_Atlantic_Ocean
https://www.researchgate.net/publication/254417324_Nd_and_Pb_isotope_variability_in_the_Indus_River_System_Implications_for_sediment_provenance_and_crustal_heterogeneity_in_the_Western_Himalaya
https://www.researchgate.net/publication/254417324_Nd_and_Pb_isotope_variability_in_the_Indus_River_System_Implications_for_sediment_provenance_and_crustal_heterogeneity_in_the_Western_Himalaya
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2023.1292802/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Southwestern

Atlantic

Margin

Core 7616 Sediments
0.51207 -

0.51214
-9.6 to -11.0

Paraná basin

(basalts)
[7]

Core 7620 Sediments
0.51174 -

0.51181
-16.1 to -17.5

Ribeira belt

(metasedime

nts)

[7]

Himalayan

Rivers

Tethyan

Himalayan

Sequence

Late Triassic

Turbidite
-

-3.45 to -7.34

(at 210 Ma)
Lhasa block [10]

Tethyan

Himalayan

Sequence

Early

Cretaceous

Meta-

sediments

-

-15.24 to

-16.61 (at

130 Ma)

Greater

Himalayan

Crystalline

Complex

[10]

Bay of

Bengal

Sediment

Core
Variable Variable

Higher and

Lesser

Himalaya,

Peninsular

India

[11]

Table 2: Neodymium Isotope Compositions of Potential Source Rocks
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Source Rock
Type

Location ¹⁴³Nd/¹⁴⁴Nd εNd(0) Reference

Cratonic Rocks Amazon Craton - -17 to -45

Andean Volcanic

Arc
Andes Mountains - > -12.1 [6]

Juvenile Arc

Rocks

Ladakh and

Kohistan Arcs
- 0 to +8

Gneissic

Basement

Nanga Parbat

Massif
- -18 to -30 [8]

Mantle-Derived

Basalt

Mid-Oceanic

Ridge
- ~0 to +12 [9]

Old Granitic

Craton
Global Average - -10 to -56 [9]

Experimental Protocols
The following is a detailed methodology for the analysis of Neodymium isotopes in sedimentary

rocks for provenance studies, synthesized from various sources.[5][12][13][14]

1. Sample Preparation

1.1. Sample Selection and Crushing: Select fresh, unweathered sediment or sedimentary

rock samples. Clean the samples to remove any surface contamination. Crush the samples

into a fine powder (<100 mesh) using a ceramic or agate mortar and pestle to ensure

homogeneity.

1.2. Leaching (Optional): To remove any post-depositional carbonate or oxide coatings that

may have a different Nd isotopic signature, a leaching step can be performed. This typically

involves treating the powdered sample with a weak acid, such as dilute acetic acid or

hydrochloric acid.

1.3. Digestion: Accurately weigh approximately 100-200 mg of the powdered sample into a

clean PFA vessel. Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid
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(HNO₃) (typically in a 2:1 ratio).[14] Heat the mixture on a hot plate at approximately 160°C

for at least 48 hours to ensure complete dissolution of silicate minerals. After evaporation to

dryness, add a small amount of concentrated perchloric acid (HClO₄) and heat to remove

any remaining fluorides. Finally, dissolve the residue in 6 M hydrochloric acid (HCl).[14]

2. Chemical Separation of Neodymium

The separation of Nd from other elements, particularly from Samarium (Sm) which has an

isobaric interference at mass 144, is a critical step. This is typically achieved using a two-stage

ion-exchange chromatography process.

2.1. Cation Exchange Chromatography: The first stage separates the Rare Earth Elements

(REEs) as a group from major elements. A cation exchange resin (e.g., Bio-Rad AG50W-X8)

is used.[13] The sample solution in HCl is loaded onto the column. Major elements are eluted

with a lower concentration of HCl (e.g., 2.5 M), while the REE fraction is subsequently eluted

with a higher concentration of HCl (e.g., 6 M).[13]

2.2. Nd Separation using Ln-specific Resin: The second stage separates Nd from other

REEs. An extraction chromatography resin with a high affinity for REEs (e.g., Eichrom Ln

Resin) is used. The REE fraction from the first column is loaded onto this column. A dilute

acid, such as 0.25 M HCl, is used as the eluent.[14] The different REEs are eluted

sequentially based on their atomic number. The Nd fraction is collected at a specific elution

volume, which should be pre-calibrated using a standard solution.

3. Mass Spectrometry

3.1. Isotope Ratio Measurement: The purified Nd fraction is analyzed using a Thermal

Ionization Mass Spectrometer (TIMS) or a Multi-Collector Inductively Coupled Plasma Mass

Spectrometer (MC-ICP-MS).[7][12] The sample is loaded onto a rhenium filament for TIMS

analysis. The ¹⁴³Nd/¹⁴⁴Nd ratio is measured.

3.2. Mass Fractionation Correction: Instrumental mass fractionation is corrected by

normalizing the measured isotope ratios to a stable isotope ratio of Neodymium, typically

¹⁴⁶Nd/¹⁴⁴Nd = 0.7219.[7]

3.3. Quality Control: To ensure accuracy and precision, a standard reference material with a

known Nd isotopic composition (e.g., JNdi-1) should be analyzed along with the samples.[7]
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The measured value for the standard should be within the accepted range. Procedural

blanks should also be analyzed to monitor for contamination.

Mandatory Visualizations
The following diagrams illustrate the conceptual framework and experimental workflow for

Neodymium-143 based sedimentary provenance studies.
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Experimental Workflow for Nd Isotope Analysis.
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Conceptual Model of Nd Isotopes in Provenance.
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Conclusion
Neodymium-143 isotope geochemistry is an indispensable tool in modern sedimentary

provenance studies. The distinct isotopic signatures of various crustal source rocks, coupled

with the chemical robustness of Nd during surficial processes, allow for the reliable tracing of

sediment transport pathways and the reconstruction of paleodrainage systems. The detailed

protocols and data provided in this application note offer a comprehensive guide for

researchers and scientists to effectively apply this powerful technique in their own studies. By

following standardized analytical procedures and carefully interpreting the isotopic data within a

well-understood geological context, it is possible to unravel the complex history of sediment

generation and dispersal, providing valuable insights into the dynamic processes that shape

the Earth's surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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